Gold;lanthanum

• CAS No.: 83706-59-6
• Molecular Formula: AuLa4
• Molecular Weight: 752.588 g/mol
• IUPAC Name: gold;lanthanum
• InChI: InChI=1S/Au.4La
• InChI Key: DUCXWADQFARXRZ-UHFFFAOYSA-N
• Canonical SMILES: [La].[La].[La].[La].[Au]

Description

Gold (Au) and lanthanum (La) exhibit distinct chemical behaviors due to their electronic configurations. Gold, a transition metal, is renowned for its relativistic effects, which enhance its stability and facilitate aurophilic interactions (Au···Au contacts) in complexes . These interactions are critical in supramolecular architectures and catalytic applications . Lanthanum, a lanthanide, possesses an [Xe]4f⁰5d¹6s² configuration, enabling variable oxidation states (+3 most common) and coordination geometries. Its 4f orbitals participate minimally in bonding, resulting in predominantly ionic interactions, though slight covalent character is observed in macrocyclic complexes .

Lanthanum compounds, such as lanthanum hydrides (LaHₓ) and coordination polymers, are studied for their high-pressure structural adaptability and luminescent properties . Gold-lanthanum heterobimetallic compounds, like Au(I)-La(III) systems, combine Au’s redox versatility with La’s Lewis acidity, enabling applications in catalysis and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of gold;lanthanum compounds often involves the use of lanthanum-based perovskites as supports for gold nanoparticles. One method includes the use of supercritical carbon dioxide anti-solvent precipitation to prepare large surface area lanthanum-based perovskites, which are then used to deposit gold nanoparticles . This method allows for the fine-tuning of the chemical composition and properties of the resulting compound.

Industrial Production Methods: In industrial settings, the production of this compound compounds may involve the use of high-temperature conditions and specialized equipment to ensure the proper deposition and integration of gold nanoparticles onto lanthanum-based supports. This process often requires precise control over reaction conditions to achieve the desired properties and performance of the compound .

Chemical Reactions Analysis

Types of Reactions: Gold;lanthanum compounds can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Lanthanum, in particular, reacts with atmospheric oxygen to form lanthanum oxide (La₂O₃) and with halogens to form lanthanum trihalides .

Common Reagents and Conditions: Common reagents used in reactions involving this compound compounds include oxygen, halogens, and acids. For example, lanthanum reacts with hydrochloric acid to produce lanthanum chloride (LaCl₃) and hydrogen gas .

Major Products Formed: The major products formed from reactions involving this compound compounds include lanthanum oxide, lanthanum chloride, and various gold-containing compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Gold;lanthanum compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts in various reactions, including the oxidation of glycerol . In biology and medicine, lanthanum compounds are used in medical imaging and as phosphate binders to control hyperphosphatemia in patients with chronic kidney disease . In industry, this compound compounds are used in the production of specialized optical glasses and as catalysts in the petroleum industry .

Mechanism of Action

The mechanism of action of gold;lanthanum compounds involves the interaction of lanthanum ions with target molecules. For example, lanthanum carbonate acts as a phosphate binder by forming insoluble lanthanum phosphate complexes, which pass through the gastrointestinal tract unabsorbed, thereby reducing serum phosphate levels . The molecular targets and pathways involved in these interactions depend on the specific application and the form of the compound used.

Comparison with Similar Compounds

Table 1: High-Pressure Hydrides of Lanthanum and Selected Lanthanides

Compound	Synthesis Pressure (GPa)	Structure Type	Hydrogen Content
LaH₃	50	Cubic (Pearson cF16)	3 H/La
LaH₁₀	170	Clathrate	10 H/La
YH₆	150	Hexagonal	6 H/Y
CeH₉	100	Face-centered cubic	9 H/Ce

Lanthanum’s larger ionic radius (1.16 Å, CN=6) compared to Ce³⁺ (1.07 Å) allows greater hydrogen accommodation, enhancing stability under extreme conditions .

Gold-Lanthanide Coordination Polymers vs. Transition Metal-Lanthanide Systems

Gold-lanthanide coordination polymers, such as [La(phen)(Au(CN)₂)₃], exhibit luminescence due to energy transfer between Au(I) and La(III) centers . In contrast, analogous copper-lanthanum complexes (e.g., [La(phen)CuCl₄]) show quenched luminescence due to Cu(II)’s paramagnetic nature.

Table 2: Luminescent Properties of Selected Coordination Polymers

Compound	Emission Wavelength (nm)	Quantum Yield (%)	Reference
[La(phen)(Au(CN)₂)₃]	615 (red)	12.5
[Eu(phen)(Ag(CN)₂)₃]	620 (red)	10.2
[Tb(phen)CuCl₄]	N/A (quenched)	<1

Gold’s closed-shell d¹⁰ configuration minimizes non-radiative decay, enhancing luminescence efficiency compared to transition metals like Cu .

Table 3: Catalytic Performance Comparison

Catalyst	Reaction	Yield (%)	Conditions
LaCl₃	Benzimidazole synthesis	85–92	RT, 10 mol% catalyst
[AuCl(PPh₃)]	Alkyne hydration	95	80°C, 2 mol% catalyst

LaCl₃’s Lewis acidity facilitates substrate activation at room temperature, while Au complexes leverage redox activity for high-temperature transformations .

Electrode Deposition: Lanthanum on Gold vs. Carbon Surfaces

In acetate buffer, lanthanum deposition on gold electrodes occurs at −0.8 V (vs. Ag/AgCl) with 85% Faradaic efficiency, whereas carbon electrodes require −1.2 V for comparable deposition . Gold’s lower overpotential is attributed to its higher conductivity and reduced hydrogen evolution competition.